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2-Bromo-1-octene to 1-octyne conversion

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Bromo-1-octene

CAS No.: 13249-60-0

Cat. No.: S763700

Chemical Properties of 1-Octyne

For your research and development work, here are the key characteristics of 1-octyne, compiled from the

search results [1] [2] [3].

Property Value | Description

CAS Number 629-05-0 [1] [2]

Molecular Formula CgH14 [1] [2]

Molecular Weight 110.20 g/mol [1] [2]

Appearance Clear, colorless to yellow liquid [2] [3]
Boiling Point 126-128 °C (lit.) [1] [2]

Melting Point -80 °C (lit.) [1] [2]

Density 0.747 g/mL at 25 °C [2] [3]

Flash Point 17.8°C /64 °F [1] [2]

Water Solubility Immiscible with water [2] [3]
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Property

Safety & Storage

Value | Description

Highly flammable; store in a flammables area away from ignition sources [2].

Suggested Synthetic Strategy

While a direct method was not found, you can approach this synthesis using a two-step

dehydrohalogenation strategy, a standard organic chemistry technique for converting vicinal dihalides or

vinyl halides to alkynes.

2-Bromo-1-octene

Brz 2x NaNH:z
Addition ; Vicinal Dibromide Dehydrohalogenation >

(1,2-Dibromooctane)

Click to download full resolution via product page

Detailed Two-Step Protocol

¢ Bromination of 2-Bromo-1-octene

1-Octyne

o Objective: Convert the vinyl halide into a 1,2-dibromooctane (vicinal dibromide).

o Procedure: Dissolve 2-Bromo-1-octene in an inert solvent like dichloromethane or carbon
tetrachloride at 0°C. Add one equivalent of bromine (Brz) dropwise with stirring. The reaction
can be monitored by the decolorization of bromine. After completion, the mixture is washed with
aqueous sodium thiosulfate to quench excess bromine, followed by water. The organic layer is
then dried over an anhydrous salt like magnesium sulfate and concentrated under reduced
pressure to obtain the dibromide intermediate.

e Double Dehydrohalogenation

o Objective: Eliminate two molecules of HBr from the vicinal dibromide to form the alkyne.

o Reagent Preparation: Use a strong base such as sodium amide (NaNHz). It is typically used
in excess (at least 2.2 equivalents) and is prepared in a high-boiling solvent like liquid ammonia
or mineral oil.

o Procedure: Add the vicinal dibromide intermediate dropwise to a stirred suspension of NaNH:z
in liquid ammonia at -33°C. After the addition, allow the reaction mixture to warm to room
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temperature and stir for several hours. The reaction releases two equivalents of HBr. The
mixture is then carefully quenched with a saturated ammonium chloride solution. The product,
1-octyne, can be extracted with a non-polar solvent like ether or pentane, and then purified.

Purification and Analysis

e Purification: The crude 1-octyne can be purified by simple distillation. For higher purity, it can be
fractionally distilled. Note: To remove potential peroxides, distilling from sodium borohydride (NaBHa)
is recommended [3].
¢ Analysis: Confirm the identity and purity of the product by:
o Gas Chromatography (GC): To check purity.
o Infrared (IR) Spectroscopy: Look for a sharp C=H stretch around 3310 cm~* and a C=C
stretch around 2120 cm~1.
o Nuclear Magnetic Resonance (NMR): *H NMR should show a characteristic triplet for the
terminal alkyne proton around 1.9-2.0 ppm.

Critical Safety Notes

¢ Sodium Amide (NaNHz): This is a highly moisture-sensitive and pyrophoric material. It can ignite
upon exposure to air and reacts violently with water. All manipulations must be performed under an
inert atmosphere (e.g., nitrogen or argon) using standard Schlenk-line or glovebox techniques.

e 1-Octyne: The product is highly flammable (Flash Point ~18°C) [1] and harmful if swallowed. Always
work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE),
including gloves and safety glasses.

How to Proceed

Since the direct synthesis is not documented, consider these steps to proceed with your work:

e Consult Broader Literature: Search platforms like SciFinder, Reaxys, or Web of Science using the
terms "dehydrohalogenation of vinyl bromides" or "synthesis of terminal alkynes from
alkenes".

e Explore Alternative Routes: Another potential pathway to 1-octyne could involve alkylation of a pre-
formed, protected alkyne like 1-propynyl magnesium bromide with a suitable alkyl halide, followed by
deprotection.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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